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Compound of Interest

Compound Name: Sulfur-35

Cat. No.: B081441 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Sulfur-35
(S-35).

Frequently Asked Questions (FAQs)
1. What are the primary radiological hazards associated with Sulfur-35?

The primary concern when working with S-35 is internal exposure through ingestion, inhalation,

skin absorption, or injection.[1][2][3][4] The weak beta particles emitted by S-35 do not pose a

significant external radiation hazard.[1][2][3][4]

2. What is the half-life of Sulfur-35 and how does it decay?

Sulfur-35 has a physical half-life of approximately 87.4 to 87.6 days.[1][5][6] It decays by

emitting a beta particle to become stable Chlorine-35.[7]

3. Is shielding required when working with Sulfur-35?

No, shielding is generally not required for the quantities of S-35 typically used in laboratory

settings, as the beta emissions are weak.[1][2][3][4][6]

4. How can I detect Sulfur-35 contamination?
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The most effective method for detecting S-35 contamination is through wipe tests counted with

a Liquid Scintillation Counter.[1][2][3][4][6] Standard Geiger-Mueller (GM) survey meters have

low efficiency for detecting the low-energy beta particles of S-35 and may not detect low-level

contamination.[1][6][8][9][10]

5. What are the approved methods for disposing of Sulfur-35 waste?

Common disposal methods for S-35 waste include:

Decay-in-Storage (DIS): Solid waste is stored for at least 10 half-lives (approximately 2.4

years) until its radioactivity is indistinguishable from background levels.[11][12]

Off-Site Radioactive Waste Disposal Program: Liquid scintillation vials and some other liquid

wastes are typically managed through a licensed third-party vendor.[6][8]

Sewer Disposal: In some cases, and within strict limits, aqueous, non-hazardous S-35 waste

may be disposed of via the sanitary sewer. Always consult your institution's Radiation Safety

Officer (RSO) for specific limits and procedures.[6][8]

Troubleshooting Guides
Issue 1: Suspected Volatilization and Airborne Contamination

Symptoms:

Widespread, low-level contamination detected in areas not directly used for S-35 work (e.g.,

incubators, refrigerators, centrifuges).[13]

Contamination found on rubber seals, tubing, and other equipment.[13][14]

Positive wipe tests in unexpected locations.

Probable Cause: Certain S-35 labeled compounds, particularly methionine and cysteine, are

volatile and can become airborne.[1][2][6][8][13][15] This can occur when thawing stock

solutions, opening vials, during incubation, or from waste containers.[1][13]

Solution:
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Work in a Fume Hood: Always handle volatile S-35 compounds, especially stock solutions, in

a certified chemical fume hood.[1][2][6][8][15]

Use Charcoal Traps: Place activated charcoal filters or traps in incubators and other

enclosed spaces where S-35 is used to absorb volatile compounds.[1][13] Copper scrubbers

can also be effective.[13]

Vent Stock Vials: When thawing or opening stock vials, vent them inside a fume hood. This

can be done by inserting a needle attached to a charcoal-filled syringe through the septum.

[2][3][4]

Seal Waste Containers: Ensure all S-35 waste containers are securely sealed to prevent the

escape of volatile compounds.[16]

Regular Monitoring: Conduct regular wipe tests of incubators, refrigerators, and surrounding

work areas to detect and address contamination promptly.[9][10]

Issue 2: Ineffective Decontamination of Surfaces

Symptoms:

Persistent positive wipe tests after cleaning a contaminated area.

Contamination appears to spread despite cleaning efforts.

Probable Cause:

Improper Decontamination Technique: Not using the appropriate cleaning agent or

technique.

Porous Surfaces: Contamination may have been absorbed by porous materials like wood or

unsealed concrete.

Re-contamination: The source of the contamination has not been properly identified and

controlled.

Solution:
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Use Appropriate Cleaners: Utilize a commercial radioactive decontamination solution. Follow

the manufacturer's instructions for use.

Clean from Outward to Inward: When cleaning a spill, work from the outer edge of the

contaminated area towards the center to avoid spreading the contamination.

Multiple Wipes: Use multiple wipes for each cleaning step. Do not reuse a contaminated

wipe.

Verify with Wipe Tests: After decontamination, perform a wipe test to confirm that the area is

clean.

Address Porous Surfaces: If a porous surface is contaminated, it may need to be removed

and disposed of as radioactive waste. Consult with your RSO.

Identify and Mitigate the Source: Determine the cause of the contamination (e.g., a leaking

container, volatile emissions) and take corrective action to prevent re-contamination.

Issue 3: Managing Mixed Waste (Radioactive and Hazardous Chemical)

Symptoms:

Generation of waste containing both S-35 and a hazardous chemical (e.g., flammable

solvents, toxic chemicals).

Probable Cause:

Experimental protocols that require the use of hazardous chemicals in conjunction with S-35.

Solution:

Waste Minimization is Key: The primary strategy for managing mixed waste is to avoid

generating it in the first place.[2][4] Review your experimental protocol to see if non-

hazardous alternatives can be used.

Segregate Waste Streams: Do not mix radioactive waste with non-radioactive hazardous

waste.[1]
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Consult Your RSO: The disposal of mixed waste is complex and highly regulated. Before

generating any mixed waste, you must consult with your institution's Radiation Safety Officer.

They will provide specific instructions on how to collect, store, and dispose of this type of

waste.

Proper Labeling: If mixed waste generation is unavoidable, it must be clearly and accurately

labeled with both the radioactive and hazardous chemical constituents.

Data Presentation
Table 1: Radiological Data for Sulfur-35

Property Value Reference(s)

Half-Life 87.4 - 87.6 days [1][5][6]

Beta Energy (Max) 167 keV [1][6][17]

Beta Energy (Avg) 48.8 - 49 keV [4][6][17]

Max Range in Air 24 - 26 cm [1][2][3][4][6][9][10]

Max Range in Tissue 0.30 - 0.32 mm [1][2][3][4][6]

Max Range in Plastic 0.25 mm [1][2][3][4]

Table 2: Decay-in-Storage Time for Sulfur-35
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Number of Half-
Lives

Time (Days) Time (Years) Remaining Activity

1 87.5 0.24 50.0%

2 175 0.48 25.0%

3 262.5 0.72 12.5%

4 350 0.96 6.25%

5 437.5 1.20 3.13%

6 525 1.44 1.56%

7 612.5 1.68 0.78%

8 700 1.92 0.39%

9 787.5 2.16 0.20%

10 875 2.40 0.10%

Experimental Protocols
Protocol 1: Wipe Test for Sulfur-35 Contamination

Objective: To detect removable S-35 contamination on surfaces.

Materials:

Filter paper or cotton swabs

Vial containing liquid scintillation cocktail

Liquid Scintillation Counter (LSC)

Gloves and other appropriate Personal Protective Equipment (PPE)

Diagram or map of the area to be surveyed

Procedure:

Troubleshooting & Optimization
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Put on appropriate PPE.

For each location to be tested, take a piece of filter paper or a swab and wipe an area of

approximately 100 cm² (e.g., a 10 cm x 10 cm square).

Place the wipe into a vial containing liquid scintillation cocktail.

Prepare a "background" vial containing a clean, unused wipe and scintillation cocktail.

Label each vial with the location of the wipe.

Place the vials in the Liquid Scintillation Counter and count for an appropriate time (e.g., 1-5

minutes).

Record the results in counts per minute (CPM) or disintegrations per minute (DPM).

Compare the sample counts to the background count and the action levels set by your

institution's RSO.

If contamination is found above the action level, decontaminate the area and re-wipe to

confirm cleanliness.

Protocol 2: Decay-in-Storage (DIS) for Solid Sulfur-35 Waste

Objective: To safely dispose of solid S-35 waste by allowing it to decay to background levels.

Materials:

Appropriate radioactive waste container (e.g., rigid, leak-proof container with a tight-fitting lid)

Radioactive waste labels

Waste log sheet

Calibrated survey meter

Procedure:
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Segregation: Ensure that only solid waste contaminated with S-35 (or other short-lived

isotopes with similar half-lives, if permitted by your RSO) is placed in the DIS container. Do

not mix with long-lived isotopes or hazardous chemicals.[1][11]

Labeling: Label the container with "Caution, Radioactive Material," the isotope (S-35), the

date the container was started, and the name of the principal investigator.

Waste Log: Maintain a log sheet on the container, recording each item added, its estimated

activity, and the date.

Storage: Store the full, sealed container in a designated and secured radioactive material

storage area.

Decay Period: Hold the waste for a minimum of 10 half-lives (approximately 2.4 years).[11]

Survey: After the decay period, survey the container in a low-background area using a

calibrated and appropriate survey meter. The radiation level should be indistinguishable from

background.

Obliterate Labels: Before disposal as regular waste, all radioactive material labels must be

defaced or removed.

Final Disposal: Dispose of the waste in the appropriate non-radioactive waste stream (e.g.,

regular trash, biohazardous waste, if applicable), following institutional guidelines.

Record Keeping: Complete the waste log with the final survey results, the date of disposal,

and the name of the person performing the survey. Maintain these records as required by

your institution.
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Half-life: ~87.5 days
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Caption: The radioactive decay pathway of Sulfur-35 to stable Chlorine-35.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b081441?utm_src=pdf-body-img
https://www.benchchem.com/product/b081441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-35 Waste Generated
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Caption: A decision tree for the proper segregation of Sulfur-35 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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